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Compound of Interest

Compound Name: 4'-(Chloroacetyl)acetanilide

CAS No.: 140-49-8

Cat. No.: B092876

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4'-(Chloroacetyl)acetanilide, also known by its IUPAC name N-[4-(2-

chloroacetyl)phenyl]acetamide, is a bifunctional organic compound of significant interest in

medicinal chemistry and synthetic organic chemistry.[1][2] As a derivative of acetanilide, it

serves as a crucial intermediate and building block for the synthesis of a wide range of more

complex molecules, particularly in the development of novel pharmaceutical agents.[3] Its

structure, characterized by a para-substituted benzene ring bearing both an acetamido group

and a reactive chloroacetyl group, provides two distinct sites for chemical modification, making

it a versatile precursor in multi-step syntheses.[3] This guide offers a comprehensive

examination of its molecular structure, physicochemical properties, synthesis, and reactivity,

providing the technical insights necessary for its effective application in research and

development.
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Molecular Structure and Physicochemical
Properties
The structural integrity of 4'-(chloroacetyl)acetanilide is foundational to its chemical behavior.

The molecule consists of a central phenyl ring substituted at the 1 and 4 positions. One

position is occupied by an acetamido group (-NHCOCH₃), and the other by a chloroacetyl

group (-COCH₂Cl). This arrangement creates a molecule with distinct electronic and steric

features that govern its reactivity.

The acetamido group is an activating, ortho-, para-directing group in electrophilic aromatic

substitution, though its directing influence is irrelevant in this already fully substituted aromatic

core. More importantly, the nitrogen lone pair can donate electron density into the ring,

influencing the overall electronic character. Conversely, the chloroacetyl group is a

deactivating, meta-directing group due to the electron-withdrawing nature of the carbonyl and

the chlorine atom. The interplay between these two functional groups dictates the molecule's

chemical properties and its utility as a synthetic intermediate.

Key Physicochemical Properties:

Property Value Source(s)

CAS Number 140-49-8 [1]

Molecular Formula C₁₀H₁₀ClNO₂ [1][2][4]

Molecular Weight 211.65 g/mol [1][2]

Appearance

White to yellow crystalline

powder or odorless yellow-

orange solid

[2][5]

Melting Point 216-219 °C [5]

Solubility Insoluble in water [5]

LogP 1.37 [1]
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The most common and logical laboratory synthesis of 4'-(chloroacetyl)acetanilide is via the

Friedel-Crafts acylation of acetanilide. This reaction exemplifies a classic electrophilic aromatic

substitution mechanism.

Causality in Experimental Design:

Starting Material: Acetanilide is used as the substrate. The acetamido group (-NHCOCH₃) is

a moderately activating, ortho-, para-directing group. This is a critical feature, as it "directs"

the incoming electrophile to the desired para position. The ortho position is sterically

hindered by the bulky acetamido group, leading to the para product being majorly favored.

Acylating Agent: Chloroacetyl chloride (ClCOCH₂Cl) serves as the source of the electrophile.

Catalyst: A Lewis acid, typically aluminum chloride (AlCl₃), is required to generate the highly

reactive acylium ion electrophile. The Lewis acid coordinates with the chlorine atom of

chloroacetyl chloride, polarizing the C-Cl bond and facilitating its departure to form the

chloroacylium ion, [ClCH₂C=O]⁺.

Reaction Quenching: The reaction is quenched by pouring the mixture into ice water. This

serves two purposes: it hydrolyzes the aluminum chloride catalyst and precipitates the

organic product, which is insoluble in water.

Experimental Protocol: Synthesis of 4'-
(Chloroacetyl)acetanilide via Friedel-Crafts Acylation
Materials:

Acetanilide

Chloroacetyl chloride

Anhydrous Aluminum Chloride (AlCl₃)

Dichloromethane (DCM) or another suitable inert solvent

Ice
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Distilled water

Hydrochloric acid (concentrated)

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a drying tube, suspend

acetanilide in dry dichloromethane.

Cool the flask in an ice bath to 0-5 °C.

Slowly and portion-wise, add anhydrous aluminum chloride to the stirred suspension. The

amount of AlCl₃ should be in slight excess (e.g., 2.2-2.5 equivalents) relative to the

acetanilide.

To this mixture, add chloroacetyl chloride dropwise via an addition funnel, maintaining the

temperature below 10 °C.

After the addition is complete, allow the reaction mixture to stir at room temperature for

several hours or until TLC analysis indicates the consumption of the starting material.

Carefully quench the reaction by slowly pouring the mixture into a beaker containing a

mixture of crushed ice and a small amount of concentrated HCl.

Stir the resulting mixture until all the ice has melted. The product will precipitate as a solid.

Isolate the crude product by vacuum filtration and wash the filter cake thoroughly with cold

water.

Purify the crude 4'-(chloroacetyl)acetanilide by recrystallization from a suitable solvent,

such as ethanol or aqueous ethanol, to yield a crystalline solid.

Visualization of Synthesis Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b092876/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-structure-of-4-chloroacetyl-acetanilide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092876?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants & Catalyst

Reaction Steps Product Isolation & Purification
Acetanilide in DCM

1. Mix & Cool (0-5 °C)Anhydrous AlCl₃

Chloroacetyl Chloride

2. Add Chloroacetyl Chloride (dropwise) 3. Stir at Room Temp 4. Quench with Ice/HCl 5. Vacuum Filtration 6. Recrystallization Pure 4'-(chloroacetyl)acetanilide

Click to download full resolution via product page

Caption: Workflow for the Friedel-Crafts synthesis of 4'-(chloroacetyl)acetanilide.

Structural Reactivity and Applications
The dual functionality of 4'-(chloroacetyl)acetanilide makes it a valuable synthon. The two

key reactive sites are the α-carbon of the ketone and the amide group.

The α-Haloketone Moiety: The chloroacetyl group is a potent electrophile and an excellent

alkylating agent. The chlorine atom is a good leaving group, readily displaced by

nucleophiles in SN2 reactions. This reactivity is central to its use in constructing heterocyclic

systems (like thiazoles) or for linking the molecule to other scaffolds. This site is the primary

reason for its use as an intermediate in the synthesis of various analgesics and anti-

inflammatory drugs.[3]

The Acetamido Group: While the amide bond is generally stable, it can be hydrolyzed under

strong acidic or basic conditions to reveal a primary amine (-NH₂). This allows for

subsequent modifications at the nitrogen atom, such as diazotization or further acylation,

providing a secondary pathway for molecular elaboration.

Visualization of Molecular Reactivity
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4'-(chloroacetyl)acetanilide

Key Reactive Sites

Electrophilic Carbon
(α-to-carbonyl)

 Nucleophilic Attack
 (Sₙ2 Displacement of Cl⁻)

Amide Group
(Hydrolysis to -NH₂)

 Acid/Base Hydrolysis

Click to download full resolution via product page

Caption: Key reactive sites on the 4'-(chloroacetyl)acetanilide molecule.

Applications in Drug Development
4'-(chloroacetyl)acetanilide is a well-established intermediate in the synthesis of a variety of

biologically active compounds. Its utility spans multiple therapeutic areas.

Analgesics and Anti-inflammatory Agents: It is a precursor for several non-steroidal anti-

inflammatory drugs (NSAIDs) and analgesics.[3]

β₃-Adrenergic Receptor Agonists: Novel acetanilide derivatives have been prepared and

evaluated as potential treatments for obesity and type II diabetes.[6]

Enzyme Inhibition Studies: The reactive chloroacetyl group can act as a covalent modifier,

making it useful in biochemical assays for studying enzyme inhibition and identifying

potential therapeutic targets.[3]

General Synthetic Intermediate: It is also used in creating agricultural chemicals like

herbicides and pesticides, as well as specialty polymers for coatings and adhesives.[3]

Safety and Handling
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4'-(chloroacetyl)acetanilide is classified as a hazardous substance. It is moderately toxic by

ingestion and can cause skin, eye, and respiratory irritation.[5][7][8] When heated to

decomposition, it emits highly toxic fumes of chlorine and nitrogen oxides.[5][9]

Precautionary Measures:

Engineering Controls: Use only in a well-ventilated area or with local exhaust ventilation.[7]

[9]

Personal Protective Equipment (PPE): Wear protective gloves, safety glasses with side

shields, and a lab coat.[7][9] An appropriate dust respirator should be used if dust is

generated.[9]

Handling: Avoid breathing dust and prevent contact with skin and eyes. Wash hands

thoroughly after handling.[7][8]

Storage: Store in a cool, dry, well-ventilated place in a tightly closed container, away from

incompatible materials such as strong oxidizing agents.[7][9]

In case of exposure, immediate first aid is necessary. For skin contact, wash with plenty of

soap and water. For eye contact, rinse cautiously with water for several minutes. If inhaled,

move the person to fresh air.[7]

References
4-Chloroacetanilide - SAFETY DATA SHEET. (2024).
4'-(Chloroacetyl)acetanilide. (2018). SIELC Technologies.
Material Safety Data Sheet - 4-chloro acetanilinde ar. (n.d.).
Preparation of 4′-chloroacetanilide. (n.d.). PrepChem.com.
4'-CHLOROACETANILIDE(539-03-7) 1H NMR spectrum. (n.d.). ChemicalBook.
4'-Chloroacetyl(acetanilide) | C10H10ClNO2 | CID 8805. (n.d.). PubChem.
4'-Chloroacetanilide-13C6 | C8H8ClNO | CID 71314687. (n.d.). PubChem.
4-(2-Chloroacetyl)acetanilide. (n.d.). AMERICAN ELEMENTS.
4'-(Chloroacetyl)-acetanilide | 140-49-8. (2025). ChemicalBook.
4-Bromo-2-chloroacetanilide Safety Data Sheet. (n.d.). AK Scientific, Inc.
Discovery of novel acetanilide derivatives as potent and selective beta3-adrenergic receptor
agonists. (n.d.). PubMed.
4-(2-Chloroacetyl)acetanilide | 140-49-8. (n.d.). J&K Scientific.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b092876/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-structure-of-4-chloroacetyl-acetanilide
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6672096.htm
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11214~~PDF~~MTR~~CGV4~~EN~~2024-04-29%2011:47:17~~4-Chloroacetanilide~~
https://aksci.com/sds/X5258_SDS.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6672096.htm
https://www.oxfordlabfinechem.com/msds/(C-02590)%204-CHLORO%20ACETANILINDE%20AR.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11214~~PDF~~MTR~~CGV4~~EN~~2024-04-29%2011:47:17~~4-Chloroacetanilide~~
https://www.oxfordlabfinechem.com/msds/(C-02590)%204-CHLORO%20ACETANILINDE%20AR.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11214~~PDF~~MTR~~CGV4~~EN~~2024-04-29%2011:47:17~~4-Chloroacetanilide~~
https://www.oxfordlabfinechem.com/msds/(C-02590)%204-CHLORO%20ACETANILINDE%20AR.pdf
https://www.oxfordlabfinechem.com/msds/(C-02590)%204-CHLORO%20ACETANILINDE%20AR.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11214~~PDF~~MTR~~CGV4~~EN~~2024-04-29%2011:47:17~~4-Chloroacetanilide~~
https://aksci.com/sds/X5258_SDS.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11214~~PDF~~MTR~~CGV4~~EN~~2024-04-29%2011:47:17~~4-Chloroacetanilide~~
https://www.oxfordlabfinechem.com/msds/(C-02590)%204-CHLORO%20ACETANILINDE%20AR.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11214~~PDF~~MTR~~CGV4~~EN~~2024-04-29%2011:47:17~~4-Chloroacetanilide~~
https://www.benchchem.com/product/b092876/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-structure-of-4-chloroacetyl-acetanilide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092876?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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